Cas no 2680794-40-3 (benzyl N-(4-ethynyl-2,6-difluorophenyl)carbamate)

• Product Name: benzyl N-(4-ethynyl-2,6-difluorophenyl)carbamate
• CAS No: 2680794-40-3
• MF: C₁₆H₁₁F₂NO₂
• MW: 287.260851144791
• CID: 5634646
• PubChem ID: 165924133
• Update Time: 2025-06-13

benzyl N-(4-ethynyl-2,6-difluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680794-40-3
• benzyl N-(4-ethynyl-2,6-difluorophenyl)carbamate
• EN300-28287457

• Inchi： 1S/C16H11F2NO2/c1-2-11-8-13(17)15(14(18)9-11)19-16(20)21-10-12-6-4-3-5-7-12/h1,3-9H,10H2,(H,19,20)
• InChI Key： YWMZUAFPJFZLCH-UHFFFAOYSA-N
• SMILES： FC1C=C(C#C)C=C(C=1NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 287.07578492g/mol
• Monoisotopic Mass: 287.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(4-ethynyl-2,6-difluorophenyl)carbamate

Professional Introduction to Benzyl N-(4-ethynyl-2,6-difluorophenyl)carbamate (CAS No. 2680794-40-3)

Benzyl N-(4-ethynyl-2,6-difluorophenyl)carbamate, a compound with the chemical identifier CAS No. 2680794-40-3, represents a significant advancement in the field of pharmaceutical chemistry. This specialized molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both fluorine atoms and an ethynyl group in its aromatic ring system imparts distinct electronic and steric characteristics, making it a promising candidate for various biochemical interactions.

The synthesis of Benzyl N-(4-ethynyl-2,6-difluorophenyl)carbamate involves a series of well-defined chemical transformations that highlight the precision required in medicinal chemistry. The introduction of the carbamate functional group at the benzyl position enhances the molecule's solubility and reactivity, which are critical factors in drug design. Recent studies have demonstrated that this compound exhibits inhibitory effects on certain enzymes by targeting specific binding pockets, a strategy that is increasingly employed in the development of targeted therapies.

In the realm of modern pharmacology, the incorporation of fluorine atoms into organic molecules is a well-established practice due to their ability to modulate metabolic stability and binding affinity. The dual fluorine substitution in Benzyl N-(4-ethynyl-2,6-difluorophenyl)carbamate not only improves its pharmacokinetic profile but also enhances its interaction with biological targets. This has led to its exploration as a potential intermediate in the synthesis of novel therapeutic agents that aim to address unmet medical needs.

The ethynyl group, another key structural feature, introduces a reactive site that can be further functionalized to create more complex derivatives. Such modifications are essential for optimizing drug efficacy and minimizing side effects. Researchers have been particularly interested in leveraging this group for cross-coupling reactions, which are pivotal in constructing intricate molecular architectures. The combination of these elements makes Benzyl N-(4-ethynyl-2,6-difluorophenyl)carbamate a versatile building block in medicinal chemistry.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions, allowing researchers to design compounds with enhanced specificity and potency. Benzyl N-(4-ethynyl-2,6-difluorophenyl)carbamate has been subjected to rigorous computational studies to elucidate its binding modes with target proteins. These simulations have provided valuable insights into how subtle changes in its structure can improve its pharmacological properties, guiding the next generation of drug discovery efforts.

The compound's potential applications extend beyond traditional small-molecule drugs. Its unique chemical profile makes it suitable for use in biotechnological innovations, including the development of probes for biochemical assays and tools for molecular imaging. The ability to precisely tune its properties through structural modifications opens up new avenues for therapeutic intervention across various disease spectra.

In conclusion, Benzyl N-(4-ethynyl-2,6-difluorophenyl)carbamate stands as a testament to the ingenuity of synthetic chemists and pharmacologists. Its innovative design and multifaceted utility underscore its importance as a tool in contemporary drug development. As research progresses, this compound is expected to play a pivotal role in addressing complex medical challenges through targeted and effective therapeutic strategies.